Cas no 7062-14-8 (N-(4-Acetylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(4-Acetylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 7062-14-8
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• MDL: MFCD03419976
• CID: 578672
• PubChem ID: 5262673
• Update Time: 2025-08-03

N-(4-Acetylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Ether,bis[[(1-isopropylcyclopentyl)oxy]methyl] (7CI,8CI)
• N-(4-acetylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• benzo[b]thiophene-3-carboxamide, N-(4-acetylphenyl)-4,5,6,7-tetrahydro-
• AKOS001848585
• 627044-94-4
• N-(4-Acetylphenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SR-01000099191-1
• VS-04843
• SR-01000099191
• MFCD03419976
• CS-0317292
• DTXSID80414161
• 7062-14-8
• N-(4-Acetylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD03419976
• Inchi： 1S/C17H17NO2S/c1-11(19)12-6-8-13(9-7-12)18-17(20)15-10-21-16-5-3-2-4-14(15)16/h6-10H,2-5H2,1H3,(H,18,20)
• InChI Key： QCHRPIDSGGOKEJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(C(C)=O)=CC=2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 299.09811
• Monoisotopic Mass: 299.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides